Cas no 2228618-00-4 (O-2-(3,4-difluorophenyl)-2-methylpropylhydroxylamine)

• Product Name: O-2-(3,4-difluorophenyl)-2-methylpropylhydroxylamine
• CAS No: 2228618-00-4
• MF: C₁₀H₁₃F₂NO
• MW: 201.213129758835
• CID: 6149440
• PubChem ID: 165702734
• Update Time: 2025-05-20

O-2-(3,4-difluorophenyl)-2-methylpropylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3,4-difluorophenyl)-2-methylpropylhydroxylamine
• O-[2-(3,4-difluorophenyl)-2-methylpropyl]hydroxylamine
• 2228618-00-4
• EN300-1820920

• Inchi： 1S/C10H13F2NO/c1-10(2,6-14-13)7-3-4-8(11)9(12)5-7/h3-5H,6,13H2,1-2H3
• InChI Key： VWRKWXIVKWSLPZ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C)(C)CON)F

Computed Properties

• Exact Mass: 201.09652036g/mol
• Monoisotopic Mass: 201.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on O-2-(3,4-difluorophenyl)-2-methylpropylhydroxylamine

Introduction to O-2-(3,4-difluorophenyl)-2-methylpropylhydroxylamine (CAS No. 2228618-00-4)

O-2-(3,4-difluorophenyl)-2-methylpropylhydroxylamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2228618-00-4, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a 3,4-difluorophenyl moiety, which is known for its ability to enhance metabolic stability and binding affinity in drug molecules.

The presence of a hydroxylamine functional group in the molecule suggests its utility in various chemical transformations, including nucleophilic substitution reactions and redox processes. These characteristics make O-2-(3,4-difluorophenyl)-2-methylpropylhydroxylamine a valuable intermediate in synthetic organic chemistry. Recent studies have highlighted its role in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders.

In the realm of medicinal chemistry, the integration of fluorine atoms into aromatic rings has been extensively studied for its impact on pharmacokinetic properties. The 3,4-difluorophenyl group in O-2-(3,4-difluorophenyl)-2-methylpropylhydroxylamine contributes to increased lipophilicity and resistance to metabolic degradation, which are crucial factors for drug efficacy. This has led to its exploration in the design of next-generation antiviral and anticancer agents.

Recent advancements in computational chemistry have enabled the precise modeling of molecular interactions involving this compound. Researchers have utilized quantum mechanical calculations to understand how the hydroxylamine group interacts with biological targets such as enzymes and receptors. These studies have provided insights into optimizing the compound's pharmacological profile, enhancing its potential as a lead molecule for drug development.

The synthesis of O-2-(3,4-difluorophenyl)-2-methylpropylhydroxylamine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Modern synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to streamline the process. The use of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has facilitated the characterization of the compound's structural integrity.

The pharmacological significance of this compound has been further underscored by preclinical studies. These investigations have revealed promising activities against various disease models, including inflammation and neurodegeneration. The ability of O-2-(3,4-difluorophenyl)-2-methylpropylhydroxylamine to modulate key signaling pathways has sparked interest among medicinal chemists seeking novel therapeutic interventions.

In conclusion, O-2-(3,4-difluorophenyl)-2-methylpropylhydroxylamine (CAS No. 2228618-00-4) represents a compelling candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activities position it as a valuable asset in the quest for innovative drug solutions. As our understanding of molecular interactions continues to evolve, this compound is poised to play a pivotal role in addressing complex therapeutic challenges.